Cas no 1805403-96-6 (3,4-Bis(trifluoromethyl)-5-bromobenzamide)

• Product Name: 3,4-Bis(trifluoromethyl)-5-bromobenzamide
• CAS No: 1805403-96-6
• MF: C₉H₄BrF₆NO
• MW: 336.028582572937
• CID: 4960037
• Update Time: 2025-06-08

3,4-Bis(trifluoromethyl)-5-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-bromobenzamide

• Inchi： 1S/C9H4BrF6NO/c10-5-2-3(7(17)18)1-4(8(11,12)13)6(5)9(14,15)16/h1-2H,(H2,17,18)
• InChI Key： JJBVSZCVMQKTFO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(N)=O)=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 3.3
• Topological Polar Surface Area: 43.1

Additional information on 3,4-Bis(trifluoromethyl)-5-bromobenzamide

Introduction to 3,4-Bis(trifluoromethyl)-5-bromobenzamide (CAS No. 1805403-96-6)

3,4-Bis(trifluoromethyl)-5-bromobenzamide, identified by its Chemical Abstracts Service number CAS No. 1805403-96-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its benzene ring substituted with bromine and two trifluoromethyl groups, and an amide functional group at the 5-position. The unique structural features of this molecule make it a valuable scaffold for the development of novel bioactive agents.

The presence of multiple fluorine atoms in the trifluoromethyl groups imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. Specifically, the electron-withdrawing nature of fluorine enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design. Additionally, the bromobenzamide moiety introduces a polar region that can engage in hydrogen bonding or ionic interactions with biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of 3,4-Bis(trifluoromethyl)-5-bromobenzamide in various therapeutic areas. One particularly promising application lies in its investigation as a lead compound for anticancer agents. Studies have demonstrated that benzamide derivatives can modulate key signaling pathways involved in tumor growth and progression. The structural features of 3,4-Bis(trifluoromethyl)-5-bromobenzamide suggest that it may interfere with enzymes or receptors critical for cancer cell proliferation, such as kinases or transcription factors.

Moreover, research has highlighted the compound's potential in addressing inflammatory diseases. The amide group in 3,4-Bis(trifluoromethyl)-5-bromobenzamide can serve as a hinge region to interact with inflammatory mediators, potentially inhibiting pathways like NF-κB or MAPK. Preliminary in vitro studies have shown that this compound exhibits anti-inflammatory properties by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings align with the broader trend in drug discovery toward targeting inflammation as a therapeutic strategy.

The synthesis of 3,4-Bis(trifluoromethyl)-5-bromobenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of bromine at the 5-position typically employs halogenation techniques such as electrophilic aromatic substitution, while the trifluoromethyl groups are often incorporated via metal-catalyzed cross-coupling reactions or direct fluorination methods. Advanced spectroscopic techniques like NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 3,4-Bis(trifluoromethyl)-5-bromobenzamide to biological targets. These studies predict favorable interactions between key residues on the target protein and the functional groups of the compound. For instance, hydrogen bonding between the amide nitrogen and acidic residues, as well as hydrophobic interactions between the trifluoromethyl groups and aromatic pockets, could contribute to high binding affinity.

The pharmacokinetic profile of 3,4-Bis(trifluoromethyl)-5-bromobenzamide is another critical aspect that has been examined in preclinical studies. The trifluoromethyl groups enhance metabolic stability by resisting degradation under physiological conditions, while the bromine atom can influence renal clearance rates. These properties make it a promising candidate for oral administration with potential for once-daily dosing regimens.

In conclusion, 3,4-Bis(trifluoromethyl)-5-bromobenzamide (CAS No. 1805403-96-6) represents a compelling scaffold for drug discovery due to its unique structural features and demonstrated bioactivity. Ongoing research continues to explore its potential in oncology and inflammation management, with further investigations into its mechanism of action and optimization through structure-activity relationship studies. As advancements in synthetic methodologies and computational biology progress, compounds like this are expected to play an increasingly important role in developing next-generation therapeutics.